Cas no 140837-27-0 (Benzenemethanamine, 2-[(2,6-dimethyl-1-piperidinyl)methyl]-)

• Product name: Benzenemethanamine, 2-[(2,6-dimethyl-1-piperidinyl)methyl]-
• CAS No: 140837-27-0
• MF: C₁₅H₂₄N₂
• MW: 232.36446
• CID: 1296748
• PubChem ID: 15121448

Benzenemethanamine, 2-[(2,6-dimethyl-1-piperidinyl)methyl]- Chemical and Physical Properties

Names and Identifiers

• Benzenemethanamine, 2-[(2,6-dimethyl-1-piperidinyl)methyl]-
• AKOS000138980
• 140837-27-0
• 2-[(2,6-Dimethyl-1-piperidinyl)methyl]benzenemethanamine
• DTXSID901199904

• Inchi： InChI=1S/C15H24N2/c1-12-6-5-7-13(2)17(12)11-15-9-4-3-8-14(15)10-16/h3-4,8-9,12-13H,5-7,10-11,16H2,1-2H3
• InChI Key： YKLGOIXNKXXNKX-UHFFFAOYSA-N
• SMILES： CC1CCCC(N1CC2=CC=CC=C2CN)C

Computed Properties

• Exact Mass: 232.19412
• Monoisotopic Mass: 232.193948774g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 29.3Ų

Experimental Properties

• PSA: 29.26